4-(3,3-Diphenyl-2-thiiranyl)benzonitrile

• Molecular Formula: C21H15NS
• Molecular Weight: 313.4g/mol
• IUPAC Name: 4-(3,3-diphenylthiiran-2-yl)benzonitrile
• InChI: InChI=1S/C21H15NS/c22-15-16-11-13-17(14-12-16)20-21(23-20,18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-14,20H
• InChI Key: FCTUWHZCDQJAGB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2(C(S2)C3=CC=C(C=C3)C#N)C4=CC=CC=C4

Description

4-(3,3-Diphenyl-2-thiiranyl)benzonitrile is a benzonitrile derivative featuring a thiirane (episulfide) ring substituted with two phenyl groups at the 3,3-positions. This compound combines the electron-withdrawing cyano group with a sulfur-containing heterocycle, making it of interest in medicinal chemistry and materials science.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Substitution Patterns

(a) 4-(2,6-Dimethylphenylthio)benzonitrile (Table 2, Entry 2 in )

• Structure : Contains a benzonitrile core with a sulfide (-S-) linkage to a 2,6-dimethylphenyl group.
• Synthesis : Synthesized under transition metal-free conditions via nucleophilic aromatic substitution (SNAr), yielding 46%–78% efficiency depending on substituents .
• Characterization: IR and NMR data confirm the presence of the cyano group (νC≡N ~2220 cm⁻¹) and aromatic protons (δ 7.2–7.6 ppm in ¹H NMR).
• Key Difference : The absence of a thiirane ring distinguishes this compound from the target molecule. Sulfide-linked analogs generally exhibit lower ring strain and higher thermal stability compared to thiiranes.

(b) 4-[(3-Methyl-2,4-dioxo-1,3-thiazolidin-5-yl)methyl]benzonitrile ()

• Structure: Combines benzonitrile with a thiazolidinone ring, a sulfur-containing heterocycle.
• Molecular Weight : 246.29 g/mol.
• Relevance: Thiazolidinone derivatives are known for antimicrobial and anticancer activities.

(c) 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile ()

• Structure : Boron-containing benzonitrile derivative used in Suzuki-Miyaura cross-coupling reactions.
• Applications: Serves as a synthetic intermediate for pharmaceuticals and agrochemicals. The cyano group stabilizes the boron center, improving reaction efficiency .

Pharmacological and Material Science Analogs

(a) HIV Reverse Transcriptase Inhibitors ()

• Example: 4-(2-(4-(3-Hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidin-5-yl)thiazol-4-yl)benzonitrile (1i). Synthesis Yield: 46% via cyclocondensation . Bioactivity: Demonstrated inhibition of HIV replication through non-nucleoside reverse transcriptase inhibition (NNRTI).

(b) Nonlinear Optical (NLO) Materials ()

• Example: (Z)-4-(1-cyano-2-(5-methylfuran-2-yl)vinyl)benzonitrile (Compound A). Properties: Exhibits high hyperpolarizability (β) due to the conjugated cyano-vinyl group, making it suitable for NLO applications. Key Contrast: The thiirane ring in the target compound introduces steric hindrance and reduced conjugation compared to vinyl-linked systems, likely diminishing NLO performance .